Cas no 111680-87-6 (4-Chloroheptanoyl Chloride)

• Product Name: 4-Chloroheptanoyl Chloride
• CAS No: 111680-87-6
• MF: C₇H₁₂Cl₂O
• MW: 183.075580596924
• MDL: MFCD20626841
• CID: 2083779
• PubChem ID: 71335656
• Update Time: 2025-04-21

4-Chloroheptanoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloroheptanoyl Chloride
• Heptanoyl chloride,4-chloro
• DTXSID70763574
• 111680-87-6
• Heptanoylchloride,4-chloro-
• DB-241900
• SCHEMBL8868510
• SY027789
• AC2948
• Heptanoyl chloride, 4-chloro-
• MFCD20626841
• AKOS030227963

• MDL： MFCD20626841
• Inchi： 1S/C7H12Cl2O/c1-2-3-6(8)4-5-7(9)10/h6H,2-5H2,1H3
• InChI Key： BWRMBUSZHMRJJK-UHFFFAOYSA-N
• SMILES： ClC(CCC(=O)Cl)CCC

Computed Properties

• Exact Mass: 182.02700
• Monoisotopic Mass: 182.0265204Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.93950